Cas no 2679824-06-5 (rac-(1R,6S)-2-(2,2,2-trifluoroacetyl)-2-azabicyclo4.2.0octane-1-carboxylic acid)

• Product Name: rac-(1R,6S)-2-(2,2,2-trifluoroacetyl)-2-azabicyclo4.2.0octane-1-carboxylic acid
• CAS No: 2679824-06-5
• MF: C₁₀H₁₂F₃NO₃
• MW: 251.202393531799
• CID: 5643665
• PubChem ID: 165920206
• Update Time: 2025-06-22

rac-(1R,6S)-2-(2,2,2-trifluoroacetyl)-2-azabicyclo4.2.0octane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,6S)-2-(2,2,2-trifluoroacetyl)-2-azabicyclo[4.2.0]octane-1-carboxylic acid
• EN300-28278771
• 2679824-06-5
• rac-(1R,6S)-2-(2,2,2-trifluoroacetyl)-2-azabicyclo4.2.0octane-1-carboxylic acid

• Inchi： 1S/C10H12F3NO3/c11-10(12,13)7(15)14-5-1-2-6-3-4-9(6,14)8(16)17/h6H,1-5H2,(H,16,17)/t6-,9+/m1/s1
• InChI Key： SABHRJIEQNZODI-MUWHJKNJSA-N
• SMILES： FC(C(N1CCC[C@@H]2CC[C@]12C(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 251.07692773g/mol
• Monoisotopic Mass: 251.07692773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 57.6Ų

Additional information on rac-(1R,6S)-2-(2,2,2-trifluoroacetyl)-2-azabicyclo4.2.0octane-1-carboxylic acid

Comprehensive Analysis of rac-(1R,6S)-2-(2,2,2-trifluoroacetyl)-2-azabicyclo[4.2.0]octane-1-carboxylic acid (CAS No. 2679824-06-5)

The compound rac-(1R,6S)-2-(2,2,2-trifluoroacetyl)-2-azabicyclo[4.2.0]octane-1-carboxylic acid (CAS No. 2679824-06-5) is a structurally unique bicyclic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its azabicyclo[4.2.0]octane core, combined with a trifluoroacetyl group and a carboxylic acid functionality, makes it a versatile intermediate for the synthesis of biologically active compounds. Researchers are particularly interested in its potential applications in the development of novel therapeutics, especially in the context of central nervous system (CNS) disorders and enzyme inhibition.

One of the key features of rac-(1R,6S)-2-(2,2,2-trifluoroacetyl)-2-azabicyclo[4.2.0]octane-1-carboxylic acid is its stereochemistry, which plays a critical role in its biological activity. The (1R,6S) configuration ensures optimal interaction with target proteins, making it a valuable scaffold for structure-activity relationship (SAR) studies. Recent advancements in asymmetric synthesis have further highlighted the importance of such chiral building blocks in the pharmaceutical industry, where enantiopure compounds are often required for high-efficacy drugs.

In the context of current research trends, rac-(1R,6S)-2-(2,2,2-trifluoroacetyl)-2-azabicyclo[4.2.0]octane-1-carboxylic acid aligns with the growing demand for fluorinated compounds. The incorporation of trifluoroacetyl groups is known to enhance metabolic stability and bioavailability, addressing common challenges in drug development. This has led to increased searches for fluorine in drug design and trifluoroacetyl derivatives, reflecting the compound's relevance in modern medicinal chemistry.

Another area of interest is the compound's potential role in protease inhibition. The azabicyclo[4.2.0]octane scaffold is structurally similar to motifs found in several protease inhibitors, which are pivotal in treating diseases like viral infections and inflammatory conditions. As the scientific community continues to explore new antiviral agents, compounds like rac-(1R,6S)-2-(2,2,2-trifluoroacetyl)-2-azabicyclo[4.2.0]octane-1-carboxylic acid are being investigated for their inhibitory properties.

From a synthetic perspective, the preparation of rac-(1R,6S)-2-(2,2,2-trifluoroacetyl)-2-azabicyclo[4.2.0]octane-1-carboxylic acid involves multi-step organic transformations, including cycloaddition reactions and selective acylation. These methods are frequently discussed in academic and industrial settings, particularly in forums focused on advanced organic synthesis and pharmaceutical intermediates. The compound's synthetic accessibility and functional group diversity make it a popular subject for methodology development.

In summary, rac-(1R,6S)-2-(2,2,2-trifluoroacetyl)-2-azabicyclo[4.2.0]octane-1-carboxylic acid (CAS No. 2679824-06-5) represents a promising candidate for drug discovery, with applications spanning CNS therapeutics, enzyme inhibition, and fluorinated compound research. Its unique structural attributes and synthetic versatility position it as a valuable tool for researchers addressing contemporary challenges in medicinal chemistry.